Cas no 62347-13-1 (Benzamide, N-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-)

Benzamide, N-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)- structure
62347-13-1 structure
Product Name:Benzamide, N-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
CAS No:62347-13-1
MF:C11H11N3OS
MW:233.289540529251
CID:448549
PubChem ID:12679001
Update Time:2025-04-19

Benzamide, N-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
    • N-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
    • DTXSID50506623
    • N-Methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-benzamide
    • DNRPANYGQOCDEW-UHFFFAOYSA-N
    • 62347-13-1
    • SCHEMBL11509472
    • Inchi: 1S/C11H11N3OS/c1-8-12-13-11(16-8)14(2)10(15)9-6-4-3-5-7-9/h3-7H,1-2H3
    • InChI Key: DNRPANYGQOCDEW-UHFFFAOYSA-N
    • SMILES: S1C(C)=NN=C1N(C)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 233.06243
  • Monoisotopic Mass: 233.06228316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 74.3Ų

Experimental Properties

  • PSA: 46.09
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